Cas no 2276787-79-0 (Bevonescein)

• Product Name: Bevonescein
• CAS No: 2276787-79-0
• MF: C₁₁₂H₁₄₄N₂₂O₃₂
• MW: 2310.46998786926
• CID: 6620505
• PubChem ID: 167312358
• Update Time: 2023-12-05

Bevonescein Chemical and Physical Properties

Names and Identifiers

• Bevonescein
• ALM-488
• GLXC-26815
• 2276787-79-0

• Inchi： 1S/C112H144N22O32/c1-56(2)92(107(160)123-74(18-10-12-42-114)97(150)121-73(17-9-11-41-113)98(151)129-82(55-136)104(157)128-81(54-135)96(149)119-53-89(143)118-52-88(116)142)131-108(161)93(57(3)4)130-103(156)79(46-60-23-28-64(138)29-24-60)125-101(154)78(45-59-21-26-63(137)27-22-59)126-105(158)83-19-13-43-133(83)109(162)77(37-40-91(146)147)124-99(152)76(36-39-90(144)145)122-102(155)80(48-62-51-117-72-16-8-7-15-67(62)72)127-106(159)84-20-14-44-134(84)110(163)94(58(5)6)132-100(153)75(35-38-87(115)141)120-95(148)61-25-32-69-68(47-61)111(164)166-112(69)70-33-30-65(139)49-85(70)165-86-50-66(140)31-34-71(86)112/h7-8,15-16,21-34,47,49-51,56-58,73-84,92-94,117,135-140H,9-14,17-20,35-46,48,52-55,113-114H2,1-6H3,(H2,115,141)(H2,116,142)(H,118,143)(H,119,149)(H,120,148)(H,121,150)(H,122,155)(H,123,160)(H,124,152)(H,125,154)(H,126,158)(H,127,159)(H,128,157)(H,129,151)(H,130,156)(H,131,161)(H,132,153)(H,144,145)(H,146,147)/t73-,74-,75-,76-,77-,78-,79-,80-,81-,82-,83-,84-,92-,93-,94-/m0/s1
• InChI Key： QOJOBKQIRSTJPM-VAIPJCBFSA-N
• SMILES： O=C([C@H](C(C)C)NC([C@H](CCC(N)=O)NC(C1C=CC2=C(C(=O)OC32C2C=CC(=CC=2OC2C=C(C=CC3=2)O)O)C=1)=O)=O)N1CCC[C@H]1C(N[C@H](C(N[C@@H](CCC(=O)O)C(N[C@@H](CCC(=O)O)C(N1CCC[C@H]1C(N[C@H](C(N[C@H](C(N[C@H](C(N[C@H](C(N[C@H](C(N[C@H](C(N[C@H](C(N[C@H](C(NCC(NCC(N)=O)=O)=O)CO)=O)CO)=O)CCCCN)=O)CCCCN)=O)C(C)C)=O)C(C)C)=O)CC1C=CC(=CC=1)O)=O)CC1C=CC(=CC=1)O)=O)=O)=O)=O)CC1=CNC2C=CC=CC1=2)=O

Computed Properties

• Exact Mass: 2310.0350553g/mol
• Monoisotopic Mass: 2309.0317005g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 28
• Hydrogen Bond Acceptor Count: 34
• Heavy Atom Count: 166
• Rotatable Bond Count: 61
• Complexity: 5260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 15
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -4.4
• Topological Polar Surface Area: 863Ų